Cas no 1435488-35-9 (Shancigusin I)

• Product Name: Shancigusin I
• CAS No: 1435488-35-9
• MF: C₂₈H₃₄O₁₄
• MW: 594.561170101166
• CID: 4730255
• PubChem ID: 102582111
• Update Time: 2025-07-22

Shancigusin I Chemical and Physical Properties

Names and Identifiers

• Shancigusin I
• AKOS040760709
• [4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl (E)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoate
• HY-N8183
• CS-0140268
• 1435488-35-9
• 4-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzyl (E)-3-(4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)acrylate
• FS-8188
• E80684
• DA-57830

• Inchi： 1S/C28H34O14/c29-11-18-21(32)23(34)25(36)27(41-18)39-16-6-1-14(2-7-16)5-10-20(31)38-13-15-3-8-17(9-4-15)40-28-26(37)24(35)22(33)19(12-30)42-28/h1-10,18-19,21-30,32-37H,11-13H2/b10-5+/t18-,19-,21-,22-,23+,24+,25-,26-,27-,28-/m1/s1
• InChI Key： CYFVSRSBPGWWOF-YHUVOSSASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(COC(/C=C/C2C=CC(=CC=2)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)=O)=CC=1

Computed Properties

• Exact Mass: 594.19485575g/mol
• Monoisotopic Mass: 594.19485575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 225
• XLogP3: -0.6

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Shancigusin I

Recent Advances in the Study of Shancigusin I (1435488-35-9): A Promising Compound in Chemical Biology and Medicine

Shancigusin I (CAS: 1435488-35-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal research. This natural product, derived from traditional Chinese medicinal plants, has demonstrated remarkable pharmacological properties, particularly in the areas of anti-inflammatory and anti-cancer activities. Recent studies have focused on elucidating its molecular mechanisms, structural optimization, and potential therapeutic applications, positioning it as a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of Shancigusin I, revealing its ability to inhibit key pro-inflammatory cytokines such as TNF-α and IL-6 through modulation of the NF-κB signaling pathway. The study employed both in vitro and in vivo models, demonstrating significant reduction in inflammation markers without observable toxicity at therapeutic doses. These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to existing therapies.

In the realm of oncology research, Shancigusin I has shown potent anti-proliferative effects against various cancer cell lines, including breast, lung, and colorectal cancers. A recent preclinical study highlighted its ability to induce apoptosis via the mitochondrial pathway while simultaneously inhibiting angiogenesis. The compound's unique chemical structure, characterized by a rare triterpenoid skeleton with multiple hydroxyl groups, appears to contribute to its selective cytotoxicity towards cancer cells while sparing normal cells.

Structural-activity relationship (SAR) studies of 1435488-35-9 have been a focus of recent synthetic chemistry efforts. Researchers have developed several analogs with improved pharmacokinetic properties while maintaining the core pharmacophore. These modifications have enhanced the compound's solubility and bioavailability, addressing initial challenges in its drug development potential. Computational modeling and X-ray crystallography have provided valuable insights into its binding interactions with biological targets.

The pharmacological profile of Shancigusin I extends beyond inflammation and cancer. Emerging evidence suggests neuroprotective effects in models of neurodegenerative diseases, possibly through its antioxidant properties and ability to modulate protein misfolding. Additionally, preliminary studies indicate potential applications in metabolic disorders, particularly in insulin resistance pathways.

Despite these promising findings, challenges remain in the clinical translation of Shancigusin I. Current research is addressing issues of large-scale production, formulation stability, and comprehensive safety profiling. The compound's natural origin presents both opportunities for green chemistry approaches and challenges in consistent supply. Several pharmaceutical companies have initiated collaborative projects to advance Shancigusin I through the drug development pipeline.

Future research directions include the development of targeted delivery systems to enhance tissue specificity, combination therapy studies with existing medications, and further exploration of its mechanism of action at the molecular level. The unique chemical and biological properties of 1435488-35-9 continue to make it a compound of significant interest in chemical biology and medicinal chemistry research communities.